Cas no 13603-70-8 (Disulfone, dioctyl)

• Product Name: Disulfone, dioctyl
• CAS No: 13603-70-8
• MF: C₁₆H₃₄O₄S₂
• MW: 354.568763256073
• CID: 142085
• PubChem ID: 83610
• Update Time: 2025-04-19

Disulfone, dioctyl Chemical and Physical Properties

Names and Identifiers

• Disulfone, dioctyl
• 1-octylsulfonylsulfonyloctane
• octyl disulphone
• 1,2-dioctyldisulfane 1,1,2,2-tetraoxide
• Octyl disulfone
• Dioctyl disulfon
• Einecs 237-090-8
• DTXSID1065558
• NS00024405
• 13603-70-8

• Inchi： 1S/C16H34O4S2/c1-3-5-7-9-11-13-15-21(17,18)22(19,20)16-14-12-10-8-6-4-2/h3-16H2,1-2H3
• InChI Key： KKEJKYBURSQHHW-UHFFFAOYSA-N
• SMILES： S(CCCCCCCC)(=O)(=O)S(CCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 354.19002
• Monoisotopic Mass: 354.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85A^2
• XLogP3: 6

Experimental Properties

• Density: 1.059
• Boiling Point: 463°C at 760 mmHg
• Flash Point: 256.5°C
• Refractive Index: 1.472
• PSA: 68.28